
Physical properties of 1-Acetylpiperazine such
as melting and boiling point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Acetylpiperazine

Cat. No.: B087704 Get Quote

Physical Properties of 1-Acetylpiperazine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
Acetylpiperazine, a key intermediate in the synthesis of various pharmaceutical compounds.

This document outlines its melting and boiling points, supported by detailed, generalized

experimental protocols for their determination.

Core Physical Properties
1-Acetylpiperazine (CAS No: 13889-98-0) is a white to off-white crystalline solid at room

temperature.[1] It consists of a piperazine ring acetylated at one of the nitrogen atoms.

Quantitative Data Summary
The melting and boiling points of 1-Acetylpiperazine have been reported across various

sources. A summary of these values is presented below for comparative analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b087704?utm_src=pdf-interest
https://www.benchchem.com/product/b087704?utm_src=pdf-body
https://www.benchchem.com/product/b087704?utm_src=pdf-body
https://www.benchchem.com/product/b087704?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-acetylpiperazine-dic17911.html
https://www.benchchem.com/product/b087704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions

Melting Point 31-34 °C Not specified

32-34 °C Not specified

Boiling Point 257.9 °C at 760 mmHg

95-105 °C at 0.5 Torr

127-130 °C at 8 mmHg

Experimental Protocols
While specific experimental records for the determination of 1-Acetylpiperazine's physical

properties are not readily available in published literature, this section provides detailed,

generalized methodologies based on standard organic chemistry laboratory practices.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely accepted technique for this determination.

Principle: A small, powdered sample of the substance is heated in a sealed capillary tube, and

the temperature range over which the substance melts is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of 1-Acetylpiperazine is finely powdered using a

mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end. This

process is repeated until a sample column of 2-3 mm is achieved.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is inserted into its designated holder.

Heating: The apparatus is switched on, and the heating rate is adjusted. An initial rapid

heating can be employed to determine an approximate melting range.

Observation: As the temperature approaches the expected melting point, the heating rate is

reduced to approximately 1-2 °C per minute to ensure thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range.

Purity Assessment: A narrow melting range (typically 0.5-1 °C) is indicative of a high-purity

compound.

Determination of Boiling Point Under Reduced Pressure
For compounds that may decompose at their atmospheric boiling point, distillation under

reduced pressure is the preferred method for determining the boiling point.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By reducing the external pressure, the boiling point is lowered.

Apparatus:

Short-path distillation apparatus (or similar vacuum distillation setup)

Round-bottom flask

Condenser
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Receiving flask

Thermometer (calibrated)

Vacuum pump

Manometer

Heating mantle

Boiling chips or magnetic stirrer

Procedure:

Sample Preparation: The distillation flask is charged with a sample of 1-Acetylpiperazine
and a few boiling chips or a magnetic stir bar.

Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly

sealed. The thermometer bulb is positioned so that its top is level with the side arm of the

distillation head.

Vacuum Application: The vacuum pump is connected and slowly turned on to evacuate the

system to the desired pressure, which is monitored by the manometer.

Heating: The heating mantle is turned on, and the sample is heated gently. The stirring is

initiated if a magnetic stirrer is used.

Observation: The temperature is monitored closely. The boiling point is the temperature at

which the liquid boils and a steady stream of condensate is observed on the thermometer

bulb. This temperature should remain constant during the distillation of the pure liquid.

Data Recording: The temperature and the corresponding pressure are recorded as the

boiling point at that specific pressure.

Workflow Visualization
The following diagram illustrates the general workflow for the physical characterization of a

chemical compound like 1-Acetylpiperazine.
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Caption: Workflow for Physical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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